molecular formula C15H16N2O4 B261768 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide

3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide

Cat. No. B261768
M. Wt: 288.3 g/mol
InChI Key: LBCLHDFQXAEVPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide is a synthetic compound that has shown potential in scientific research applications. It belongs to the chemical class of benzamides and has a molecular formula of C17H19N3O4.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes and pathways involved in cell growth and inflammation.
Biochemical and Physiological Effects:
3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and reduce inflammation in animal models. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the study of 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide. One direction is to further investigate its mechanism of action and optimize its use as a therapeutic agent. Another direction is to study its potential in combination with other drugs for the treatment of various diseases. Additionally, more research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide involves the reaction of 3,4-dimethoxyaniline and 6-methoxypyridine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain a pure compound.

Scientific Research Applications

3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide has been studied for its potential as a therapeutic agent for various diseases. It has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

Product Name

3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide

Molecular Formula

C15H16N2O4

Molecular Weight

288.3 g/mol

IUPAC Name

3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide

InChI

InChI=1S/C15H16N2O4/c1-19-12-6-4-10(8-13(12)20-2)15(18)17-11-5-7-14(21-3)16-9-11/h4-9H,1-3H3,(H,17,18)

InChI Key

LBCLHDFQXAEVPH-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)C(=O)NC2=CN=C(C=C2)OC)OC

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NC2=CN=C(C=C2)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.